Cas no 102867-06-1 (1,4-Benzenedicarboxylic acid, 2-(trifluoromethyl)-, dimethyl ester)
102867-06-1 structure
Product Name:1,4-Benzenedicarboxylic acid, 2-(trifluoromethyl)-, dimethyl ester
CAS No:102867-06-1
MF:C11H9F3O4
MW:262.181974172592
CID:1133850
PubChem ID:20245057
Update Time:2025-09-27
1,4-Benzenedicarboxylic acid, 2-(trifluoromethyl)-, dimethyl ester Chemical and Physical Properties
Names and Identifiers
-
- 1,4-Benzenedicarboxylic acid, 2-(trifluoromethyl)-, dimethyl ester
- 102867-06-1
- Dimethyl 2-(trifluoromethyl)terephthalate
- SCHEMBL10861732
-
- Inchi: 1S/C11H9F3O4/c1-17-9(15)6-3-4-7(10(16)18-2)8(5-6)11(12,13)14/h3-5H,1-2H3
- InChI Key: VFNKVFZDXKCZOM-UHFFFAOYSA-N
- SMILES: FC(C1C=C(C(=O)OC)C=CC=1C(=O)OC)(F)F
Computed Properties
- Exact Mass: 262.045293g/mol
- Monoisotopic Mass: 262.045293g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 18
- Rotatable Bond Count: 4
- Complexity: 327
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Molecular Weight: 262.18g/mol
- XLogP3: 2.5
- Topological Polar Surface Area: 52.6Ų
1,4-Benzenedicarboxylic acid, 2-(trifluoromethyl)-, dimethyl ester Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A019150043-5g |
Dimethyl 2-(trifluoromethyl)terephthalate |
102867-06-1 | 95% | 5g |
$1969.80 | 2023-09-04 | |
| Alichem | A019150043-10g |
Dimethyl 2-(trifluoromethyl)terephthalate |
102867-06-1 | 95% | 10g |
$2840.80 | 2023-09-04 | |
| Alichem | A019150043-25g |
Dimethyl 2-(trifluoromethyl)terephthalate |
102867-06-1 | 95% | 25g |
$4924.50 | 2023-09-04 | |
| Ambeed | A662493-1g |
Dimethyl 2-(trifluoromethyl)terephthalate |
102867-06-1 | 95+% | 1g |
$793.0 | 2024-04-26 |
1,4-Benzenedicarboxylic acid, 2-(trifluoromethyl)-, dimethyl ester Related Literature
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
-
Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
102867-06-1 (1,4-Benzenedicarboxylic acid, 2-(trifluoromethyl)-, dimethyl ester) Related Products
- 344-96-7(Methyl 2-(trifluoromethyl)benzoate)
- 346603-63-2(Methyl 2-methyl-3-(trifluoromethyl)benzoate)
- 959632-16-7(Methyl 4-formyl-2-(trifluoromethyl)benzoate)
- 6626-10-4(Benzoic acid,2,3,4,5,6-pentakis(trifluoromethyl)-, methyl ester)
- 651743-72-5(Benzoic acid, (trifluoromethyl)-, methyl ester)
- 873845-74-0(Benzoic acid, 2-formyl-6-(trifluoromethyl)-, methyl ester)
- 114071-23-7(methyl 2,4,6-tris(trifluoromethyl)benzoate)
- 1214378-85-4(methyl 3-methyl-2-(trifluoromethyl)benzoate)
- 34060-79-2(Methyl 2,6-bis(trifluoromethyl)benzoate)
- 50870-30-9(benzoic acid, 2,5-bis(trifluoromethyl)-, methyl ester)
Recommended suppliers
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
CN Supplier
Reagent
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
CN Supplier
Bulk
上海嵘奥生物技术有限公司
Gold Member
CN Supplier
Reagent
烟台朗裕新材料科技有限公司
Gold Member
CN Supplier
Reagent
钜澜化工科技(青岛)有限公司
Gold Member
CN Supplier
Bulk